4-benzyl-N-[(3-methyl-2-thienyl)methylene]-1-piperazinamine hydrochloride

• IUPAC Name: N-(4-benzylpiperazin-1-yl)-1-(3-methylthiophen-2-yl)methanimine;hydrochloride
• InChI: InChI=1S/C17H21N3S.ClH/c1-15-7-12-21-17(15)13-18-20-10-8-19(9-11-20)14-16-5-3-2-4-6-16;/h2-7,12-13H,8-11,14H2,1H3;1H
• InChI Key: FYCDEBFRISJTGP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC=C1)C=NN2CCN(CC2)CC3=CC=CC=C3.Cl
• Molecular Formula: C17H22ClN3S
• Molecular Weight: 335.9 g/mol

Description

4-benzyl-N-[(3-methyl-2-thienyl)methylene]-1-piperazinamine hydrochloride, also known as SB-399885, is a potent and selective antagonist of the 5-HT6 receptor. The 5-HT6 receptor is a subtype of serotonin receptor that is primarily expressed in the central nervous system. It has been implicated in a variety of physiological and pathological processes, including cognition, mood regulation, and neurodegeneration. As such, SB-399885 has been the subject of extensive research in recent years, with a particular focus on its potential as a therapeutic agent for various neurological disorders.

Mechanism of Action

4-benzyl-N-[(3-methyl-2-thienyl)methylene]-1-piperazinamine hydrochloride exerts its pharmacological effects by selectively blocking the 5-HT6 receptor. The 5-HT6 receptor is a G protein-coupled receptor that is coupled to the adenylate cyclase signaling pathway. Activation of this pathway leads to an increase in intracellular cAMP levels, which in turn modulates a variety of downstream signaling pathways. By blocking the 5-HT6 receptor, this compound inhibits this signaling cascade, leading to a variety of physiological and behavioral effects.
Biochemical and physiological effects
This compound has been shown to modulate a variety of physiological and behavioral processes in animal models. It has been shown to improve cognitive function in various memory tasks, including spatial learning and object recognition. Additionally, it has been shown to have anxiolytic and antidepressant effects in animal models of anxiety and depression. Finally, it has been shown to have neuroprotective effects in animal models of neurodegenerative diseases such as Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of 4-benzyl-N-[(3-methyl-2-thienyl)methylene]-1-piperazinamine hydrochloride as a research tool is its high selectivity and potency for the 5-HT6 receptor. This makes it an ideal tool for investigating the role of this receptor in various physiological and pathological processes. Additionally, its well-characterized pharmacokinetics and pharmacodynamics make it a reliable and consistent tool for research. However, there are also limitations to its use, including its relatively high cost and the need for specialized equipment and expertise to synthesize and handle it safely.

Future Directions

There are many potential future directions for research on 4-benzyl-N-[(3-methyl-2-thienyl)methylene]-1-piperazinamine hydrochloride and the 5-HT6 receptor. One area of interest is the potential therapeutic applications of this compound for various neurological disorders, including Alzheimer's disease, Parkinson's disease, and schizophrenia. Additionally, there is ongoing research into the role of the 5-HT6 receptor in various physiological processes, including circadian rhythms, appetite regulation, and pain perception. Finally, there is interest in developing more selective and potent 5-HT6 receptor antagonists, as well as investigating the potential for combination therapy with other drugs targeting this receptor or other neurotransmitter systems.

Synthesis Methods

The synthesis of 4-benzyl-N-[(3-methyl-2-thienyl)methylene]-1-piperazinamine hydrochloride typically involves the reaction of 4-benzylpiperazine with 3-methyl-2-thiophene carboxaldehyde in the presence of a suitable catalyst and solvent. The resulting product is then purified using standard chromatographic techniques. Several different synthesis methods have been reported in the literature, with varying yields and purity levels.

Scientific Research Applications

4-benzyl-N-[(3-methyl-2-thienyl)methylene]-1-piperazinamine hydrochloride has been widely used as a research tool to investigate the role of the 5-HT6 receptor in various physiological and pathological processes. It has been shown to modulate cognitive function, mood regulation, and neurodegeneration in animal models. Additionally, it has been used to study the pharmacology and pharmacokinetics of 5-HT6 receptor antagonists, as well as their potential therapeutic applications.